Cas no 905823-94-1 ((1R,4R)-7-(bromomethyl)-1,7-dimethylbicyclo2.2.1heptan-2-one)

(1R,4R)-7-(Bromomethyl)-1,7-dimethylbicyclo[2.2.1]heptan-2-one is a chiral bicyclic ketone derivative with a bromomethyl functional group, offering versatility in synthetic organic chemistry. Its rigid norbornane framework and stereospecific (1R,4R) configuration make it valuable for constructing complex molecular architectures with precise stereocontrol. The bromomethyl group serves as a reactive handle for further functionalization, enabling nucleophilic substitutions or cross-coupling reactions. This compound is particularly useful in pharmaceutical and agrochemical research, where its structural features can contribute to the development of bioactive molecules. High purity and well-defined stereochemistry ensure reproducibility in synthetic applications. Suitable for use as an intermediate in asymmetric synthesis or as a precursor for chiral ligands and catalysts.
(1R,4R)-7-(bromomethyl)-1,7-dimethylbicyclo2.2.1heptan-2-one structure
905823-94-1 structure
Product Name:(1R,4R)-7-(bromomethyl)-1,7-dimethylbicyclo2.2.1heptan-2-one
CAS No:905823-94-1
MF:C10H15BrO
MW:231.129502534866
MDL:MFCD29034749
CID:5234225
PubChem ID:13818501
Update Time:2025-10-19

(1R,4R)-7-(bromomethyl)-1,7-dimethylbicyclo2.2.1heptan-2-one Chemical and Physical Properties

Names and Identifiers

    • Bicyclo[2.2.1]heptan-2-one, 7-(bromomethyl)-1,7-dimethyl-, (1R,4R)-rel-
    • (1R,4R)-7-(bromomethyl)-1,7-dimethylbicyclo2.2.1heptan-2-one
    • MDL: MFCD29034749
    • Inchi: 1S/C10H15BrO/c1-9-4-3-7(5-8(9)12)10(9,2)6-11/h7H,3-6H2,1-2H3/t7-,9+,10?/m1/s1
    • InChI Key: JOXACTPHKLKJNP-IKZKJGMZSA-N
    • SMILES: [C@]12(C)C(CBr)(C)[C@]([H])(CC1)CC2=O

(1R,4R)-7-(bromomethyl)-1,7-dimethylbicyclo2.2.1heptan-2-one Pricemore >>

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Additional information on (1R,4R)-7-(bromomethyl)-1,7-dimethylbicyclo2.2.1heptan-2-one

(1R,4R)-7-(Bromomethyl)-1,7-Dimethylbicyclo[2.2.1]Heptan-2-One: A Comprehensive Overview

(1R,4R)-7-(Bromomethyl)-1,7-Dimethylbicyclo[2.2.1]Heptan-2-One, identified by the CAS number 905823-94-1, is a complex organic compound with a unique bicyclic structure. This compound has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals and materials science. The molecule's structure, characterized by a bicyclo[2.2.1]heptane framework with a bromomethyl group at position 7 and methyl groups at positions 1 and 7, makes it a valuable subject for both synthetic and analytical studies.

The synthesis of this compound involves multi-step processes that require precise control over stereochemistry and regioselectivity. Recent advancements in asymmetric catalysis have enabled researchers to achieve high enantiomeric excess in the synthesis of this compound, which is crucial for its application in drug development. The bromomethyl group at position 7 serves as a reactive site for further functionalization, allowing for the creation of derivatives with diverse biological activities.

One of the most promising applications of (1R,4R)-7-(Bromomethyl)-1,7-Dimethylbicyclo[2.2.1]Heptan-2-One lies in its potential as a precursor for bioactive molecules. Studies have shown that derivatives of this compound exhibit potent anti-inflammatory and antioxidant properties, making them potential candidates for treating chronic diseases such as arthritis and neurodegenerative disorders.

In addition to its pharmacological applications, this compound has also been explored for its role in materials science. Its rigid bicyclic structure provides mechanical stability to polymers and other materials, making it a valuable additive in the development of high-performance composites.

Recent research has also focused on the environmental impact of this compound. Studies indicate that it undergoes rapid degradation under UV light, reducing its persistence in the environment. This property is particularly important for ensuring the sustainability of products derived from this compound.

In conclusion, (1R,4R)-7-(Bromomethyl)-1,7-Dimethylbicyclo[2.2.1]Heptan-2-One (CAS No.: 905823-94-1) is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique structure and reactivity make it an attractive target for further research and development.

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